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Compound of Interest

Compound Name: Angulatin G

Cat. No.: B12395577 Get Quote

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Angulatin G, a notable sesquiterpene polyol ester, has garnered attention within the scientific

community for its pronounced insecticidal properties. This technical guide provides a

comprehensive overview of its discovery, natural origin, chemical structure, and biological

activity, with a focus on the experimental methodologies employed in its characterization. The

information is tailored for researchers, scientists, and professionals involved in drug

development and natural product chemistry.

Discovery and Natural Source
Angulatin G, also identified as celangulatin E, was first isolated from the root bark of Celastrus

angulatus Maxim.[1]. This plant, belonging to the Celastraceae family, has a history in

traditional Chinese medicine for its insecticidal applications. The discovery of Angulatin G was

the result of bioassay-guided fractionation of the plant's extracts, a systematic approach to

isolate biologically active compounds[1].

Physicochemical Properties and Structure
Elucidation
Angulatin G is classified as a sesquiterpene polyol ester characterized by a β-

dihydroagarofuran skeleton. Its molecular structure has been elucidated primarily through mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy[1].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12395577?utm_src=pdf-interest
https://www.benchchem.com/product/b12395577?utm_src=pdf-body
https://www.benchchem.com/product/b12395577?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17479422/
https://www.benchchem.com/product/b12395577?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17479422/
https://www.benchchem.com/product/b12395577?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17479422/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
While the complete raw spectroscopic data is detailed in the primary literature, a summary of

the key analytical data is presented below.

Table 1: Physicochemical and Spectroscopic Data for Angulatin G

Property Value

Molecular Formula Not explicitly available in abstracts.

Mass Spectrometry
FABMS data used for initial structure

confirmation.

¹H NMR
Complex spectrum indicative of a

sesquiterpenoid structure.

¹³C NMR
Confirms the presence of the β-

dihydroagarofuran core and ester functionalities.

Optical Rotation Not explicitly available in abstracts.

Note: Detailed peak assignments and coupling constants are found in the primary research

article by Ji Zhiqing et al., 2007.

Experimental Protocols
The isolation and characterization of Angulatin G involved a series of meticulous experimental

procedures.

Isolation of Angulatin G
The general workflow for the isolation of Angulatin G from the root bark of Celastrus angulatus

is depicted in the following diagram. This process, known as bioassay-guided fractionation,

involves a stepwise separation of the plant extract and testing the biological activity of each

fraction to guide further purification.
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Caption: Bioassay-guided isolation workflow for Angulatin G.

The root bark of Celastrus angulatus was extracted with toluene to yield a low-polar crude

extract. This extract was then subjected to various chromatographic techniques, with each

resulting fraction being tested for its insecticidal activity against the target organism, Mythimna

separata. The fractions exhibiting the highest activity were further purified, leading to the

isolation of Angulatin G[1].
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Structure Elucidation Methodology
The chemical structure of Angulatin G was determined using a combination of spectroscopic

methods:

Fast Atom Bombardment Mass Spectrometry (FABMS): This technique was employed to

determine the molecular weight and elemental composition of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectra were

acquired to elucidate the carbon-hydrogen framework of the molecule. Advanced 2D NMR

techniques were likely used to establish the connectivity of atoms within the structure.

Bioassay for Insecticidal Activity
The insecticidal activity of Angulatin G was quantified using a bioassay against the armyworm,

Mythimna separata. The median lethal dose (LD50) was determined to assess the potency of

the compound[1].

Biological Activity and Mechanism of Action
Angulatin G exhibits significant insecticidal activity. The quantitative measure of this activity is

summarized in the table below.

Table 2: Insecticidal Activity of Angulatin G

Compound
Target
Organism

Bioassay
Metric

Value Reference

Angulatin G

(celangulatin E)

Mythimna

separata
LD₅₀ 1656.4 µg/mL [1]

The precise signaling pathway through which Angulatin G exerts its insecticidal effect has not

been fully elucidated for this specific compound. However, research on related β-

dihydroagarofuran sesquiterpenoids isolated from the same plant suggests a potential

mechanism of action involving the disruption of a fundamental cellular process in insects.

Studies have indicated that these types of compounds may target the H subunit of the

vacuolar-type H+-ATPase (V-ATPase).
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Caption: Postulated signaling pathway for Angulatin G's insecticidal activity.

V-ATPases are essential proton pumps in eukaryotic cells, responsible for acidifying various

intracellular compartments. Inhibition of the H subunit of V-ATPase would disrupt this process,

leading to a cascade of detrimental effects on cellular functions, ultimately resulting in cell

death and the observed insecticidal outcome.

Conclusion and Future Directions
Angulatin G, a sesquiterpene polyol ester from Celastrus angulatus, represents a promising

lead compound in the development of new insecticides. Its discovery through bioassay-guided

fractionation highlights the value of natural products in this field. While its structure has been

elucidated, further research is warranted to fully understand its mechanism of action and to

explore its potential for synthetic modification to enhance its potency and selectivity. The

detailed experimental protocols and quantitative data presented in this guide serve as a

foundational resource for scientists and researchers dedicated to advancing the field of natural

product-based drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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